Cas no 1805392-07-7 (Ethyl 3-cyano-5-(difluoromethyl)-6-hydroxypyridine-2-carboxylate)

• Product Name: Ethyl 3-cyano-5-(difluoromethyl)-6-hydroxypyridine-2-carboxylate
• CAS No: 1805392-07-7
• MF: C₁₀H₈F₂N₂O₃
• MW: 242.178929328918
• CID: 4874140
• Update Time: 2025-06-11

Ethyl 3-cyano-5-(difluoromethyl)-6-hydroxypyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-5-(difluoromethyl)-6-hydroxypyridine-2-carboxylate

• Inchi： 1S/C10H8F2N2O3/c1-2-17-10(16)7-5(4-13)3-6(8(11)12)9(15)14-7/h3,8H,2H2,1H3,(H,14,15)
• InChI Key： SDFLDIXBJLORMW-UHFFFAOYSA-N
• SMILES： FC(C1C(NC(C(=O)OCC)=C(C#N)C=1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 471
• XLogP3: 0.7
• Topological Polar Surface Area: 79.2

Additional information on Ethyl 3-cyano-5-(difluoromethyl)-6-hydroxypyridine-2-carboxylate

Comprehensive Overview of Ethyl 3-cyano-5-(difluoromethyl)-6-hydroxypyridine-2-carboxylate (CAS No. 1805392-07-7)

Ethyl 3-cyano-5-(difluoromethyl)-6-hydroxypyridine-2-carboxylate (CAS No. 1805392-07-7) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and cyano functional groups, has garnered attention for its potential in drug discovery and crop protection. Researchers are increasingly exploring its role as a key intermediate in synthesizing bioactive molecules, particularly those targeting enzyme inhibition and metabolic pathways.

The structural features of Ethyl 3-cyano-5-(difluoromethyl)-6-hydroxypyridine-2-carboxylate make it a versatile building block in medicinal chemistry. The presence of the hydroxypyridine core, combined with the ethyl carboxylate moiety, allows for diverse chemical modifications. Recent studies highlight its utility in developing small-molecule inhibitors for kinases and other therapeutic targets, aligning with the growing demand for precision medicine. Additionally, its difluoromethyl group enhances metabolic stability, a critical factor in optimizing drug candidates.

In agrochemical applications, this compound has shown promise as a precursor for novel pesticides and herbicides. The cyano and difluoromethyl substituents contribute to its bioactivity, offering potential solutions for resistant pest management. With the global push toward sustainable agriculture, researchers are investigating its environmental impact and efficacy under field conditions, addressing common queries like "How does Ethyl 3-cyano-5-(difluoromethyl)-6-hydroxypyridine-2-carboxylate improve crop yield?" and "What are the degradation pathways of this compound in soil?"

Synthetic routes to CAS No. 1805392-07-7 often involve multi-step processes, including condensation and fluorination reactions. Optimizing these methods for scalability and cost-efficiency remains a focus, as industrial applications require high-purity batches. Analytical techniques such as HPLC and NMR are essential for quality control, ensuring compliance with regulatory standards. FAQs like "What solvents are suitable for recrystallizing Ethyl 3-cyano-5-(difluoromethyl)-6-hydroxypyridine-2-carboxylate?" reflect practical challenges in its handling.

The compound's stability under various pH conditions and thermal profiles has also been studied, addressing concerns about storage and formulation. Its logP value and solubility data are critical for pharmacokinetic modeling, a topic frequently searched by drug developers. As the pharmaceutical industry shifts toward AI-driven molecular design, CAS 1805392-07-7 serves as a valuable case study for predictive analytics in heterocyclic chemistry.

Emerging trends in green chemistry have spurred interest in eco-friendly synthesis methods for Ethyl 3-cyano-5-(difluoromethyl)-6-hydroxypyridine-2-carboxylate. Catalytic approaches and solvent-free reactions are being explored to reduce waste, resonating with broader sustainability goals. Discussions on platforms like ResearchGate often center on "Can biocatalysts be used to synthesize this pyridine derivative?"—highlighting the intersection of biotechnology and synthetic chemistry.

In conclusion, Ethyl 3-cyano-5-(difluoromethyl)-6-hydroxypyridine-2-carboxylate (CAS No. 1805392-07-7) represents a compelling example of innovation in functionalized heterocycles. Its dual utility in life sciences and agriculture, coupled with ongoing advancements in synthesis and application, positions it as a compound of enduring relevance. Future research will likely focus on expanding its therapeutic and agrochemical portfolios while addressing environmental and scalability challenges.